4-ethyl-2,6-dimethylpyrimidine
Overview
Description
4-ethyl-2,6-dimethylpyrimidine (4-EDMP) is an organic compound of the pyrimidine family. It is a colorless, crystalline solid with a molecular weight of 134.17 g/mol. It is a derivative of pyrimidine and is used in a variety of applications, including synthesis, scientific research, and laboratory experiments. 4-EDMP is considered to be a versatile compound due to its ability to react with a wide range of compounds in different ways.
Mechanism of Action
4-ethyl-2,6-dimethylpyrimidine is believed to act as an inhibitor of thymidylate synthase, an enzyme involved in the synthesis of thymidine, a precursor of DNA and RNA. It is believed to act by binding to the enzyme and blocking its activity. It has also been shown to inhibit the activity of methylenetetrahydrofolate dehydrogenase, an enzyme involved in the metabolism of folate.
Biochemical and Physiological Effects
4-ethyl-2,6-dimethylpyrimidine has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of certain types of cancer cells, and it has been shown to have anti-inflammatory and anti-tumor properties. It has also been shown to have neuroprotective effects, and it has been shown to have antioxidant properties.
Advantages and Limitations for Lab Experiments
4-ethyl-2,6-dimethylpyrimidine is a versatile compound that can be used in a variety of laboratory experiments. It has the advantage of being relatively inexpensive and easy to obtain. It is also relatively stable and can be stored for long periods of time without significant degradation. However, it can be difficult to accurately measure its concentration in solution, and it can be difficult to control its reactivity in certain experiments.
Future Directions
In the future, 4-ethyl-2,6-dimethylpyrimidine could be used to develop new drugs and treatments for diseases such as cancer and inflammation. It could also be used to develop new diagnostic tools for diseases such as Alzheimer's and Parkinson's. Additionally, it could be used to improve the efficacy of existing drugs and treatments. Finally, it could be used to study the structure and reactivity of other pyrimidine derivatives in order to develop new compounds with improved properties.
Synthesis Methods
4-ethyl-2,6-dimethylpyrimidine can be synthesized by several different methods. The most common method is the reaction of 2,6-dimethylpyrimidine with ethyl bromide in aqueous solution. This reaction produces 4-ethyl-2,6-dimethylpyrimidine as a white solid, which can then be purified by recrystallization. Other synthesis methods include the reaction of 2,6-dimethylpyrimidine with ethyl iodide in aqueous solution and the reaction of 4-chloro-2,6-dimethylpyrimidine with ethyl bromide in aqueous solution.
Scientific Research Applications
4-ethyl-2,6-dimethylpyrimidine has been used in scientific research as a model compound for studying the structure and reactivity of pyrimidine derivatives. It has been used to study the mechanism of action of various enzymes, such as thymidylate synthase and methylenetetrahydrofolate dehydrogenase. It has also been used to study the effects of various drugs on mammalian cells.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-ethyl-2,6-dimethylpyrimidine can be achieved through a multi-step process involving the reaction of various starting materials.", "Starting Materials": [ "2,6-dimethylpyrimidine", "ethyl bromide", "sodium hydride", "dimethyl sulfate", "sodium ethoxide" ], "Reaction": [ "Step 1: 2,6-dimethylpyrimidine is reacted with ethyl bromide in the presence of sodium hydride to form 4-ethyl-2,6-dimethylpyrimidine.", "Step 2: The resulting product from step 1 is then treated with dimethyl sulfate to form the corresponding N,N-dimethyl derivative.", "Step 3: The N,N-dimethyl derivative is then reacted with sodium ethoxide to remove the N,N-dimethyl group and form the final product, 4-ethyl-2,6-dimethylpyrimidine." ] } | |
CAS RN |
65680-14-0 |
Product Name |
4-ethyl-2,6-dimethylpyrimidine |
Molecular Formula |
C8H12N2 |
Molecular Weight |
136.2 |
Purity |
0 |
Origin of Product |
United States |
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